6-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid

• IUPAC Name: 6-(4-ethoxycarbonylpiperazine-1-carbonyl)cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C15H22N2O5/c1-2-22-15(21)17-9-7-16(8-10-17)13(18)11-5-3-4-6-12(11)14(19)20/h3-4,11-12H,2,5-10H2,1H3,(H,19,20)
• InChI Key: NKDQVIWRNQEBNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C2CC=CCC2C(=O)O
• Molecular Formula: C15H22N2O5
• Molecular Weight: 310.35 g/mol

Description

6-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid, also known as ECCC, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. ECCC belongs to the class of cyclohexene carboxylic acids and has a chemical formula of C16H24N2O5.

Mechanism of Action

The mechanism of action of 6-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid is not fully understood. However, it has been suggested that this compound may exert its cytotoxic effects by inducing apoptosis, or programmed cell death, in cancer cells. It has also been proposed that this compound may inhibit the activity of certain enzymes involved in inflammation, leading to its anti-inflammatory effects. The antibacterial activity of this compound may be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells, inhibit the activity of certain enzymes involved in inflammation, and disrupt bacterial cell membranes. Animal studies have also shown that this compound can reduce tumor growth and inflammation in vivo. However, the toxicity and pharmacokinetics of this compound in humans have not been fully evaluated, and further studies are needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid in lab experiments is its potential as a cytotoxic agent for cancer treatment. This compound has been shown to exhibit cytotoxic activity against various cancer cell lines, making it a potential candidate for further investigation. Another advantage of this compound is its antibacterial activity, which could be useful in the development of new antibacterial agents. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be evaluated before it can be used in clinical settings.

Future Directions

There are several future directions for research on 6-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid. One area of research could focus on the optimization of this compound synthesis methods to improve its yield and purity. Another area of research could investigate the mechanism of action of this compound in more detail to better understand its cytotoxic, anti-inflammatory, and antibacterial effects. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in humans, which could pave the way for its use in clinical settings.

Scientific Research Applications

6-{[4-(ethoxycarbonyl)-1-piperazinyl]carbonyl}-3-cyclohexene-1-carboxylic acid has been the subject of scientific research due to its potential applications in the field of medicine. Some of the areas where this compound has been studied include cancer treatment, anti-inflammatory therapy, and antibacterial agents. This compound has been found to exhibit cytotoxic activity against various cancer cell lines, making it a potential candidate for cancer treatment. It has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammation-related diseases. Additionally, this compound has demonstrated antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli.